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Compound of Interest

Compound Name: Propyl Chloroformate-d7
CAS No.: 1228182-42-0
Cat. No.: B569999
Get Quote
. J

An In-Depth Technical Guide to Propyl Chloroformate-d7

For researchers, scientists, and drug development professionals, the use of isotopically labeled
compounds is a cornerstone of modern analytical and metabolic studies. Among these, Propyl
Chloroformate-d7 stands out as a critical reagent for derivatization, particularly in the sensitive
detection of analytes in complex biological matrices. This guide provides a comprehensive
overview of its chemical properties, applications, and the technical considerations for its use.

Core Chemical Identifiers and Properties

Propyl Chloroformate-d7 is the deuterated analog of Propyl Chloroformate. The strategic
replacement of seven hydrogen atoms with deuterium imparts a distinct mass shift, making it
an ideal internal standard or derivatizing agent for mass spectrometry-based applications.

Table 1: Key Properties of Propyl Chloroformate-d7
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Property Value Source(s)

CAS Number 1228182-42-0 [1][2][3]

Molecular Formula C4D7CIO2 [2]

Linear Formula CIC0O2CD2CD2CDs [11[3]

Molecular Weight 129.59 g/mol [1112113114]

Appearance P-ale. Yellow Qil / Light Yellow ]
Liquid

Purity Typically 297% (CP) [11[3]

Isotopic Purity

Typically =298 atom % D

[3]

Boiling Point 105-106 °C (literature) [3]

Density 1.15g/mL at 25 °C [3]
2-8°C, Hygroscopic, under

Storage [1112][3]

inert atmosphere

The Rationale for Deuteration in Analytical

Chemistry

The primary utility of Propyl Chloroformate-d7 stems from its nature as a stable isotope-

labeled (SIL) compound. In quantitative analysis, particularly liquid chromatography-mass

spectrometry (LC-MS), the co-elution of a known concentration of an SIL internal standard with
the non-labeled target analyte allows for highly accurate quantification. The deuterium labels do
not significantly alter the chemical reactivity or chromatographic retention time compared to the
native compound, but the mass difference of +7 amu provides a clear distinction in the mass
spectrometer. This "mass shift" is fundamental to its application.[3]

Primary Application: Derivatization in Bioanalysis

Propyl Chloroformate-d7 is extensively used as a derivatizing agent. Derivatization is a
chemical modification process employed to enhance the analytical properties of a compound.
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In the context of drug development and clinical research, it is often used for the determination
of morphine, codeine, and 6-acetylmorphine in biological samples like urine and blood.[2]

The Causality Behind Derivatization with Propyl Chloroformate-d7:

e Improved Volatility and Thermal Stability: Many drug metabolites are polar and non-volatile,
making them unsuitable for Gas Chromatography (GC) analysis. Derivatization with propyl
chloroformate replaces active hydrogen atoms on hydroxyl or amine groups, increasing the
compound's volatility.

o Enhanced Chromatographic Separation: The resulting derivatives often exhibit better peak
shapes and resolution in both GC and LC.

e Increased Mass Spectrometric Sensitivity: The propylcarbamate derivatives formed often
ionize more efficiently than the parent analytes, leading to lower limits of detection.

The reaction proceeds via nucleophilic acyl substitution, where a nucleophilic group on the
analyte (e.g., a hydroxyl or amine) attacks the electrophilic carbonyl carbon of the propyl
chloroformate, leading to the displacement of the chloride leaving group and the formation of a
stable carbamate or carbonate ester.

Reactants Products

Nucleophilic
Analyte-XH /\Itd[ck { "} |__Forms (P lAnstte»i(-/C(:bO )O'tcjg. .
(e.g.. R-OH, R-NHz) Propyl Chloroformate-d- | {CI-C(=0)O-CsD7}} ) \(Propylcarbamate/carbonate derivative)
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General derivatization reaction with Propyl Chloroformate-d7.
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Experimental Protocol: A Self-Validating System for
Opiate Quantification

The following is a representative workflow for the derivatization and analysis of opiates in a
urine sample using Propyl Chloroformate-d7 as an internal standard. This protocol is
designed to be self-validating by incorporating the labeled standard early in the process, which
corrects for variability in extraction and derivatization efficiency.

Step 1: Sample Preparation and Hydrolysis

To 1 mL of urine, add an internal standard solution containing Morphine-d3, Codeine-d3, and
6-AM-d3.

Add 100 pL of concentrated HCI to hydrolyze glucuronide conjugates.

Incubate at 95°C for 2 hours. This step is crucial for liberating the free drug from its
metabolized form.

Cool and neutralize the sample with a strong base (e.g., 10M NaOH) to a pH of ~9.0.
Step 2: Liquid-Liquid Extraction (LLE)

e Add 5 mL of an organic extraction solvent (e.g., 9:1 Chloroform/Isopropanol).

e Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

o Transfer the organic layer to a clean tube. This isolates the analytes from the complex urine
matrix.

Step 3: Derivatization
o Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

e Reconstitute the residue in 100 pL of a buffer solution (e.g., 0.1 M sodium bicarbonate, pH
9.5).

e Add 50 pL of a 10% solution of Propyl Chloroformate (non-deuterated) in acetonitrile.
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o Vortex immediately for 30 seconds. The reaction is rapid. The basic pH facilitates the
deprotonation of the analyte's functional groups, enhancing their nucleophilicity.

Step 4: Analysis by LC-MS/MS

« Inject an aliquot of the final solution into an LC-MS/MS system.

e Use a suitable C18 column for chromatographic separation.

o Monitor the specific mass transitions for the propyl-derivatized analytes and their
corresponding deuterated internal standards.
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Workflow for opiate quantification using propyl chloroformate derivatization.

Safety and Handling
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Propyl Chloroformate-d7, like its non-deuterated counterpart, is a hazardous chemical that
requires careful handling in a well-ventilated fume hood.[5]

o Flammability: It is a highly flammable liquid and vapor.[3][5] Keep away from heat, sparks,
and open flames.

 Toxicity: The compound is toxic if inhaled and harmful if swallowed.[3][5]

o Corrosivity: It causes severe skin burns and eye damage.[3][5] Always use appropriate
personal protective equipment (PPE), including chemically resistant gloves, safety goggles,
and a lab coat.

e Reactivity: It reacts with water, alcohols, amines, and strong bases.[6] It is crucial to store it
under an inert atmosphere to prevent degradation from moisture.

Conclusion

Propyl Chloroformate-d7 is a specialized but indispensable reagent for modern bioanalytical
laboratories. Its well-defined chemical properties and the predictable mass shift it imparts upon
derivatization provide a robust and reliable tool for the accurate quantification of challenging
analytes in complex matrices. Understanding the principles behind its use, from the rationale of
deuteration to the specifics of derivatization chemistry, enables researchers to develop and
validate highly sensitive and trustworthy analytical methods, which are critical in the field of
drug development and clinical diagnostics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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